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Compound of Interest

Compound Name:
Strontium permanganate

trihydrate

Cat. No.: B577955 Get Quote

Comprehensive Safety Protocol: Handling
Strontium Permanganate Trihydrate
This guide provides essential safety, handling, and disposal protocols for Strontium
permanganate trihydrate, tailored for researchers and drug development professionals.

Adherence to these procedures is critical to ensure personal safety and minimize

environmental impact.

Hazard Identification and Summary
Strontium permanganate trihydrate is a powerful oxidizing agent that presents significant

health and safety risks. Like other permanganates, it can intensify fires and may react violently

with combustible materials or reducing agents.[1] The compound is harmful if swallowed,

inhaled, or absorbed through the skin, and can cause severe skin burns and serious eye

damage.[2][3] Prolonged or repeated exposure may lead to organ damage. It is also

recognized as being very toxic to aquatic life with long-lasting effects.[2]

Quantitative Data and Physical Properties
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Property Value Source

Chemical Formula H₆Mn₂O₁₁Sr [4]

Molecular Weight 379.54 g/mol [4]

GHS Hazard Statements
H271, H272: May cause fire or

explosion; strong oxidizer
[2]

H302: Harmful if swallowed [2]

H312: Harmful in contact with

skin
[2]

H314, H315: Causes severe

skin burns and irritation
[2]

H319, H320: Causes serious

eye damage and irritation
[2][5]

H332: Harmful if inhaled [2]

H335: May cause respiratory

irritation
[2]

H410, H411: Very toxic to

aquatic life with long lasting

effects

[2]

Shipping Classification Oxidizing Solid, likely Class 5.1

Required Personal Protective Equipment (PPE)
A thorough risk assessment must be conducted before handling. The following PPE is

mandatory to minimize exposure.[6]

Eye and Face Protection: Wear chemical safety goggles that provide a complete seal around

the eyes.[6] When there is a risk of splashing or handling larger quantities, a full face shield

must be worn in addition to goggles.[6]

Skin and Body Protection:
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A 100% cotton, long-sleeved lab coat with tight cuffs is required.[6]

Wear impervious gloves (e.g., nitrile or neoprene) and ensure they are inspected before

use. Dispose of contaminated gloves properly.[2][7]

For tasks with a high risk of splashes, a chemically resistant apron and boots are

necessary.[6]

Closed-toe shoes are mandatory at all times in the laboratory.[6]

Respiratory Protection: All handling of Strontium permanganate trihydrate powder must be

performed inside a certified chemical fume hood to prevent inhalation of dust.[2] If a fume

hood is not available, a properly fitted respirator appropriate for particulates must be used.[2]

[8] For emergencies like a large spill or fire, a self-contained breathing apparatus is required.

Operational Plan: From Preparation to Disposal
This section provides a step-by-step guide for the safe handling and disposal of Strontium
permanganate trihydrate.

3.1. Pre-Handling Preparations

Review Safety Data Sheet (SDS): Always consult the most recent SDS for Strontium
permanganate trihydrate before beginning any work.[9]

Area Inspection: Ensure the work area, particularly the chemical fume hood, is clean and

free of incompatible materials such as acids, organic solvents, metal powders, and other

reducing agents.[1][3][10]

Safety Equipment Check: Confirm that an emergency eyewash station and safety shower

are accessible and have been recently tested.[5][11] Have appropriate fire extinguishing

media (e.g., dry sand, dry chemical) readily available; DO NOT USE WATER on fires

involving this compound, as some related strontium compounds can react with water to

release flammable gas.[7][8]

Assemble PPE: Put on all required PPE as detailed in Section 2 before handling the

chemical.[6]

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 8 Tech Support

https://www.weizmann.ac.il/safety/safety-subjects/chemical-safety/personal-protective-equipment
https://www.pfaltzandbauer.com/Files/SDSFile?fileName=S09546%20%20SDS%20%20031017.pdf
https://nj.gov/health/eoh/rtkweb/documents/fs/1739.pdf
https://www.weizmann.ac.il/safety/safety-subjects/chemical-safety/personal-protective-equipment
https://www.weizmann.ac.il/safety/safety-subjects/chemical-safety/personal-protective-equipment
https://www.benchchem.com/product/b577955?utm_src=pdf-body
https://www.pfaltzandbauer.com/Files/SDSFile?fileName=S09546%20%20SDS%20%20031017.pdf
https://www.pfaltzandbauer.com/Files/SDSFile?fileName=S09546%20%20SDS%20%20031017.pdf
https://www.espimetals.com/index.php/msds/280-Strontium
https://www.benchchem.com/product/b577955?utm_src=pdf-body
https://www.benchchem.com/product/b577955?utm_src=pdf-body
https://www.benchchem.com/product/b577955?utm_src=pdf-body
https://www.benchchem.com/product/b577955?utm_src=pdf-body
https://www.rockchemicalsinc.com/blogs/news/sodium-permanganate-a-guide-to-safe-handling-and-storage-from-your-supplier
https://www.accomn.com/userfiles/modules/file_upload_library_3/1735/Potassium_Permanganate.pdf
https://capremediation.com/wp-content/uploads/2023/02/SDS-40-Sodium-Permanganate.pdf
https://www.fishersci.com/content/dam/fishersci/en_US/documents/programs/education/regulatory-documents/sds/chemicals/chemicals-p/S25870.pdf
https://www.fishersci.com/store/msds?partNumber=SS459100&productDescription=STRONTIUM+REF+STD+SOL+100ML&vendorId=VN00033897&countryCode=US&language=en
https://www.fishersci.ca/content/dam/fishersci/en_US/documents/programs/education/regulatory-documents/sds/chemicals/chemicals-p/S25497A.pdf
https://nj.gov/health/eoh/rtkweb/documents/fs/1739.pdf
https://www.espimetals.com/index.php/msds/280-Strontium
https://www.weizmann.ac.il/safety/safety-subjects/chemical-safety/personal-protective-equipment
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b577955?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


3.2. Chemical Handling Protocol

Work Environment: Conduct all weighing and transferring operations within a chemical fume

hood.[2]

Prevent Dust Generation: Handle the solid material carefully to avoid creating dust. Use tools

and techniques that minimize agitation.

Storage: Keep the container tightly closed in a dry, cool, and well-ventilated place.[5][12]

Store it separately from combustible, organic, or other easily oxidized materials.[9][12]

Avoid Contamination: Never return unused chemicals to the original container.

Contamination can introduce incompatibilities and increase risks.

3.3. Spill Response Protocol

Immediate Actions: Cease all work and evacuate personnel from the immediate spill area.

Alert others in the vicinity.

Assessment: From a safe distance, assess the extent of the spill. For a small, manageable

spill, trained personnel may proceed with cleanup. For large spills, evacuate the entire lab

and contact the emergency response team.

Cleanup of Small Spills:

Don all required PPE, including respiratory protection.[11]

Cover drains to prevent the material from entering the sewer system.[13]

Carefully scoop or sweep up the dry material, avoiding dust creation.[13]

Place the spilled material into a clearly labeled, sealed container for hazardous waste

disposal.[11]

Clean the spill area with a suitable, non-reactive cleaning agent and wipe dry.

Reporting: Report all spills to the laboratory supervisor or safety officer, regardless of size.
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3.4. Disposal Plan

Waste Characterization: Waste Strontium permanganate trihydrate is considered a

hazardous waste due to its oxidizing properties (ignitability characteristic D001).[12]

Containerization: Collect all waste, including contaminated materials and disposable PPE, in

a designated, sealed, and properly labeled hazardous waste container.[12][13] Do not mix

with other waste streams.[13]

Disposal Procedure: All chemical waste must be disposed of through a licensed professional

waste disposal service in accordance with all local, state, and federal regulations.[12][13]

Uncleaned containers should be treated as the product itself.[13]

Emergency Workflow Visualization
The following diagram outlines the logical steps to follow in the event of a chemical spill.
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Caption: Workflow for Chemical Spill Response.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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